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Compound of Interest

Compound Name: Cyromazine

Cat. No.: B1669673 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring safety during the handling of chemicals is paramount. This document provides

comprehensive, immediate, and essential safety and logistical information for the handling of

Cyromazine. Adherence to these procedural guidelines is critical for maintaining a safe

laboratory environment.

Physicochemical and Toxicological Data
Understanding the fundamental properties of Cyromazine is the first step toward safe

handling. The following tables summarize key quantitative data.

Table 1: Physicochemical Properties of Cyromazine
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Property Value

Appearance
Homogeneous, fine off-white crystalline

powder[1]

Molecular Formula C₆H₁₀N₆[2][3][4]

Molecular Weight 166.18 g/mol [3]

Melting Point 219 to 222 °C (426 to 432 °F; 492 to 495 K)[2]

Water Solubility 13 g/L (pH 7.1, 25 °C)[3]

Vapor Pressure 4.5 x 10⁻⁷ Pa (25 °C)[3]

Stability
Stable under recommended storage

conditions[5]

Table 2: Toxicological Data for Cyromazine

Metric Value Species

Acute Oral LD50 > 3387 mg/kg[6] Rat

Acute Dermal LD50 > 3100 mg/kg[7] Rat

Acute Inhalation LC50 > 2.72 mg/L (4 hours)[1][7] Rat

Skin Irritation Mild irritant[1][6] Rabbit

Eye Irritation Mild irritant[1] Rabbit

Carcinogenicity
No evidence of carcinogenicity

observed[1]

Mutagenicity
No evidence of mutagenicity

observed[1]

Teratogenicity
No evidence of teratogenicity

observed[1]

Personal Protective Equipment (PPE)
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The use of appropriate Personal Protective Equipment is mandatory to prevent exposure when

handling Cyromazine.

PPE Category Specifications

Eye and Face Protection
Chemical safety goggles are recommended to

prevent eye contact.[1]

Hand Protection
Chemically protective impervious gloves are

recommended.[1]

Body Protection

Appropriate protective impervious clothing,

rubber boots, and a hat should be worn to

prevent repeated or prolonged skin contact.[1]

Respiratory Protection

For most well-ventilated conditions, no

respiratory protection should be needed. In

poorly ventilated areas where airborne

concentrations may exceed exposure limits, a

NIOSH-approved air-purifying respirator with

cartridges/canisters approved for organic vapors

should be used.[1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Cyromazine from receipt to disposal minimizes risks.

1. Receiving and Storage:

Upon receipt, inspect containers for damage or leaks. Do not handle broken packages

without appropriate PPE.[1]

Store in a cool, dry, well-ventilated area.[8]

Keep containers tightly closed when not in use.[1]
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Store away from incompatible materials, such as strong acids and oxidizing agents, and

foodstuffs.[8][9]

2. Handling and Use:

Ensure adequate ventilation during handling and use.[1]

Avoid breathing dust, fume, gas, mists, vapors, or spray.[1]

Avoid contact with skin and eyes.[1]

Practice good personal hygiene. Wash hands thoroughly after handling and before eating,

drinking, smoking, or using the toilet.[1]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[7]

3. Accidental Release Measures:

In case of a spill, immediately evacuate the area.

Wear the prescribed personal protective equipment.[10]

For dry spills, use dry clean-up procedures and avoid generating dust.[8]

Contain the spilled product by diking the area with sand or earth.[1]

Clean up the spill by picking it up with an electrically protected vacuum cleaner or by wet-

brushing and transfer it to a suitable container for disposal.[1]

Prevent the spilled product from entering sewers, waterways, or groundwater.[1]

Report any spillages or uncontrolled discharges into watercourses to the appropriate

authorities immediately.[1]

4. First Aid Procedures:

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Get

medical help.[1]
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If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical help.[5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical help.[1]

If Swallowed: Get medical help. Do not give anything by mouth to an unconscious person.[1]

Disposal Plan
Proper disposal of Cyromazine and its containers is crucial to prevent environmental

contamination.

Dispose of the contents and container at a suitable landfill in accordance with local

regulations.[1]

For triple-rinsed containers, puncture them to prevent reuse and dispose of them via an

approved collector or recycler.[1]

Do not bury, burn, or donate the container to other parties for use as a container for food or

beverages.[1]

Observe all labeled safeguards until the container is destroyed.[1]

Experimental Protocol Safety
While specific experimental protocols will vary, the following safety considerations are

universally applicable when working with Cyromazine in a laboratory setting:

Risk Assessment: Before beginning any experiment, conduct a thorough risk assessment to

identify potential hazards and establish appropriate control measures.

Ventilation: All work with solid Cyromazine that could generate dust should be performed in

a well-ventilated area, preferably within a chemical fume hood.

Waste Management: Segregate all Cyromazine-contaminated waste, including disposable

PPE, weighing papers, and pipette tips, into a clearly labeled hazardous waste container for

proper disposal.
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Emergency Preparedness: Ensure that an emergency eyewash station and safety shower

are readily accessible. All personnel should be familiar with the location and operation of this

equipment.[1]

Visual Workflow: Cyromazine Spill Response
The following diagram outlines the procedural flow for responding to a Cyromazine spill in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.villacrop.co.za/wp-content/uploads/2024/11/safety_Cyromazine-750-WP_Aug2023_Villa_SDS.pdf
https://www.benchchem.com/product/b1669673?utm_src=pdf-body
https://www.benchchem.com/product/b1669673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyromazine Spill Response Workflow

Initial Actions

Preparation

Containment & Cleanup

Decontamination & Disposal

Spill Detected

Evacuate Immediate Area

Alert Nearby Personnel and Supervisor

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Gather Spill Kit Materials
(Absorbent, Waste Bags, etc.)

Contain Spill with Absorbent Material

Clean Up Spill
(Wet-brushing or vacuum)

Place Waste in Labeled Hazardous Waste Container

Decontaminate Spill Area

Remove and Dispose of Contaminated PPE

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a Cyromazine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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